Cas no 247571-76-2 ((2-(3,5-Dimethyl-1-pyrazolyl)ethylthio)acetic acid)

• Product Name: (2-(3,5-Dimethyl-1-pyrazolyl)ethylthio)acetic acid
• CAS No: 247571-76-2
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 4711728
• PubChem ID: 3127258
• Update Time: 2024-02-29

(2-(3,5-Dimethyl-1-pyrazolyl)ethylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-(3,5-DIMETHYL-1-PYRAZOLYL)ETHYLTHIO)ACETIC ACID
• BAS 01184354
• [2-(3,5-Dimethyl-pyrazol-1-yl)-ethylsulfanyl]-acetic acid
• MLS000123483
• TimTec1_007094
• HMS1554C10
• HMS2490C16
• SMR000124047
• ST50007635
• 2-[2-(3,5-dimethylpyrazolyl)ethylthio]acetic acid
• {[2-(3,5-dimethylpyrazol-1-yl)ethyl]sulfanyl}acetic acid
• 2-[2-(3,5-dimethylpyrazol-1-yl)ethylsulfanyl]acetic acid
• (2-(3,5-dimethyl-1-pyrazolyl)et
• (2-(3,5-Dimethyl-1-pyrazolyl)ethylthio)acetic acid

• Inchi： 1S/C9H14N2O2S/c1-7-5-8(2)11(10-7)3-4-14-6-9(12)13/h5H,3-4,6H2,1-2H3,(H,12,13)
• InChI Key： ZHSAXATXLOTZEP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4
• XLogP3: 1.2

(2-(3,5-Dimethyl-1-pyrazolyl)ethylthio)acetic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles